Cas no 1047654-46-5 (4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1047654-46-5
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5069368
• PubChem ID: 53394803
• Update Time: 2025-05-20

4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)pyrrolidine-3-carboxylic acid
• 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H12FNO2/c12-10-4-2-1-3-7(10)8-5-13-6-9(8)11(14)15/h1-4,8-9,13H,5-6H2,(H,14,15)
• InChI Key： YVTADGCUSGBFIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid (CAS 1047654-46-5): Properties, Applications, and Research Insights

4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid (CAS 1047654-46-5) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's 2-fluorophenyl moiety and pyrrolidine-3-carboxylic acid backbone contribute to its versatile reactivity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

The growing interest in fluorinated pharmaceutical compounds aligns with current trends in medicinal chemistry, where fluorine incorporation often enhances metabolic stability and bioavailability. As a pyrrolidine-based building block, this compound offers distinct advantages in fragment-based drug design (FBDD) and high-throughput screening (HTS) platforms. Its carboxylic acid functional group provides an excellent handle for further derivatization, enabling the creation of amides, esters, and other pharmacologically relevant derivatives.

Recent studies highlight the compound's relevance in addressing modern healthcare challenges. With increasing focus on precision medicine and personalized therapeutics, 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid serves as a crucial scaffold for developing targeted therapies. Its structural features make it particularly interesting for researchers investigating GPCR modulators and enzyme inhibitors, which are hot topics in current drug development pipelines.

From a synthetic chemistry perspective, the compound's stereochemical complexity presents both challenges and opportunities. The pyrrolidine ring's 3-position carboxylic acid creates multiple possibilities for chiral synthesis, a critical consideration in modern asymmetric catalysis. This aspect has become increasingly important as regulatory agencies emphasize the importance of enantiopure pharmaceuticals in drug development.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly suitable for crossing biological barriers. These characteristics have led to its investigation in blood-brain barrier penetration studies, a key area of interest for neurodegenerative disease research. The fluorine atom in the 2-position of the phenyl ring contributes to both electronic effects and potential metabolic stability, factors that are carefully considered in contemporary lead optimization programs.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid. The development of catalytic fluorination methods and atom-economical transformations represents an important trend in its production. These approaches align with the pharmaceutical industry's growing commitment to environmentally friendly synthesis and reduced waste generation.

Analytical characterization of this compound presents interesting challenges due to its polar functional groups and aromatic fluorination. Advanced techniques such as LC-MS and NMR spectroscopy are typically employed for quality control and structural confirmation. The fluorine atom's unique NMR properties (¹⁹F NMR) provide additional analytical handles for researchers working with this compound.

The compound's potential extends beyond human therapeutics into veterinary medicine and crop protection applications. Its structural features are being evaluated for activity against various pathogens and pests, reflecting the growing need for novel agrochemical compounds with improved safety profiles. This dual-use potential makes 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid particularly valuable in today's interdisciplinary research landscape.

As the pharmaceutical industry continues to emphasize structure-activity relationship (SAR) studies, this compound serves as an excellent template for exploring molecular interactions and binding affinities. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, are increasingly applied to understand and predict its behavior in biological systems.

Looking forward, 4-(2-Fluorophenyl)pyrrolidine-3-carboxylic acid (CAS 1047654-46-5) is poised to maintain its relevance in chemical research. Its combination of fluorinated aromatic and heterocyclic carboxylic acid functionalities addresses multiple current needs in medicinal chemistry, from improving drug-like properties to enabling novel molecular architectures. As research into privileged structures and fragment libraries continues to evolve, this compound will likely play an increasingly important role in drug discovery pipelines worldwide.